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Compound of Interest

Compound Name: mAChR-IN-1

Cat. No.: B1139293 Get Quote

Despite its identification as a potent in vitro antagonist of muscarinic acetylcholine receptors

(mAChRs), a comprehensive review of publicly available scientific literature and chemical

databases reveals a significant lack of data on the application of mAChR-IN-1 in animal

models. Currently, there are no published studies detailing its use in in vivo experiments,

including pharmacokinetic profiling, efficacy in disease models, or toxicological assessments.

mAChR-IN-1 is commercially available and listed by several chemical suppliers as a potent

mAChR antagonist with an in vitro IC50 value of 17 nM. However, this information is limited to

its activity in cell-based assays, and there is no corresponding data to translate these findings

into a whole-animal context. One supplier has inconsistently described the compound as a

peptide and a selective M2 receptor agonist, which contradicts the more prevalent classification

as a small molecule mAChR antagonist. This discrepancy, coupled with the absence of primary

research articles, highlights the nascent stage of investigation for this particular compound.

I. Compound Profile: In Vitro Activity
The primary characterization of mAChR-IN-1 is derived from its in vitro antagonistic activity at

muscarinic acetylcholine receptors. This class of G protein-coupled receptors is integral to a

wide range of physiological functions, making them a key target for therapeutic intervention in

various diseases.
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Parameter Value Reference

Target
Muscarinic Acetylcholine

Receptors (mAChRs)
Chemical Supplier Data

Activity Antagonist Chemical Supplier Data

IC50 17 nM Chemical Supplier Data

II. Signaling Pathways of Muscarinic Acetylcholine
Receptors
While no specific in vivo signaling pathway data exists for mAChR-IN-1, the general pathways

modulated by muscarinic receptors are well-established. Antagonism by a compound like

mAChR-IN-1 would be expected to inhibit these downstream effects. Muscarinic receptors are

broadly classified into two major signaling pathways based on their G-protein coupling:

Gq/11 Pathway (M1, M3, M5 subtypes): Activation of these receptors stimulates

phospholipase C (PLC), leading to the production of inositol trisphosphate (IP3) and

diacylglycerol (DAG). IP3 mediates the release of intracellular calcium, while DAG activates

protein kinase C (PKC).

Gi/o Pathway (M2, M4 subtypes): Activation of these receptors inhibits adenylyl cyclase,

resulting in decreased cyclic AMP (cAMP) levels.

A general representation of these pathways is provided below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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